3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C9H10N4OS3/c1-6-12-13-9(17-6)16-4-2-7(14)11-8-10-3-5-15-8/h3,5H,2,4H2,1H3,(H,10,11,14)
• InChI Key: JTVAIAKAHLGZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCCC(=O)NC2=NC=CS2
• Molecular Formula: C9H10N4OS3
• Molecular Weight: 286.4 g/mol

Description

3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide varies depending on its application. In medicine, it has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes and interfering with their metabolic processes. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In agriculture, it has been shown to inhibit the growth of fungi and insects by disrupting their metabolic processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide also vary depending on its application. In medicine, it has been shown to have low toxicity and minimal side effects. In agriculture, it has been shown to have low environmental impact and minimal effects on non-target organisms. In environmental science, it has been shown to effectively remove heavy metals from contaminated soil and water.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide in lab experiments is its broad spectrum of activity, making it useful for a variety of applications. Another advantage is its low toxicity and minimal side effects. However, one limitation is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide. In medicine, further studies could investigate its potential as a treatment for antibiotic-resistant infections and cancer. In agriculture, research could focus on optimizing its use as a fungicide and insecticide. In environmental science, studies could investigate its effectiveness in removing heavy metals from contaminated soil and water. Additionally, research could focus on improving its solubility and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide involves the reaction of 5-methyl-1,3,4-thiadiazole-2-thiol with 2-bromo-1,3-thiazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-chloro-N-(2-hydroxyethyl)propanamide to yield the final product.

Scientific Research Applications

3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-1,3-thiazol-2-ylpropanamide has been studied for its potential applications in various fields. In medicine, it has been shown to exhibit antibacterial, antifungal, and anticancer activities. In agriculture, it has been studied for its potential use as a fungicide and insecticide. In environmental science, it has been investigated for its ability to remove heavy metals from contaminated soil and water.